Cas no 97608-49-6 (1,3-Dichloro-2-(trifluoromethoxy)benzene)

1,3-Dichloro-2-(trifluoromethoxy)benzene is a fluorinated aromatic compound characterized by its unique substitution pattern, combining chloro and trifluoromethoxy functional groups. This structure imparts enhanced chemical stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The presence of electron-withdrawing groups (chloro and trifluoromethoxy) enhances its utility in nucleophilic substitution reactions and cross-coupling processes. Its high purity and well-defined molecular structure ensure consistent performance in specialized applications. The compound's resistance to degradation under harsh conditions further underscores its suitability for use in demanding industrial processes.

1,3-Dichloro-2-(trifluoromethoxy)benzene structure

97608-49-6 structure

Product Name:1,3-Dichloro-2-(trifluoromethoxy)benzene

CAS No:97608-49-6

MF:C₇H₃Cl₂F₃O

MW:230.999330759048

MDL:MFCD14697984

CID:842432

PubChem ID:13405085

Update Time:2025-06-08

1,3-Dichloro-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1,3-Dichloro-2-(trifluoromethoxy)benzene
- 2,6-Dichloro(trifluoromethoxy)benzene
- 2,6-Dichlorophenyl trifluoromethyl ether
- 2,6-Dichlorotrifluoromethoxybenzene
- benzene, 1,3-dichloro-2-(trifluoromethoxy)-
- 1,3-Dichloro-2-(trifluoromethoxy)benzene (ACI)
- 2,6-Dichloro-1-(trifluoromethoxy)benzene
- DTXSID30539732
- 2,6-Dichelorotrifluoromethoxybenzene
- F95146
- 97608-49-6
- MFCD14697984
- SY110722
- AKOS015850057
- SCHEMBL8978656
- MDL： MFCD14697984
- Inchi： 1S/C7H3Cl2F3O/c8-4-2-1-3-5(9)6(4)13-7(10,11)12/h1-3H
- InChI Key： RIVHTVHBEUJLSP-UHFFFAOYSA-N
- SMILES： FC(OC1C(Cl)=CC=CC=1Cl)(F)F

Computed Properties

Exact Mass: 229.9513046g/mol
Monoisotopic Mass: 229.9513046g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 9.2Å²

1,3-Dichloro-2-(trifluoromethoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	058194-5g	2,6-Dichloro(trifluoromethoxy)benzene	97608-49-6	98%	5g	6745CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	058194-1g	2,6-Dichloro(trifluoromethoxy)benzene	97608-49-6	98%	1g	1672CNY	2021-05-07
Alichem	A013026523-250mg	2,6-Dichloro(trifluoromethoxy)benzene	97608-49-6	97%	250mg	$504.00	2023-08-31
Alichem	A013026523-500mg	2,6-Dichloro(trifluoromethoxy)benzene	97608-49-6	97%	500mg	$815.00	2023-08-31
Alichem	A013026523-1g	2,6-Dichloro(trifluoromethoxy)benzene	97608-49-6	97%	1g	$1475.10	2023-08-31
Apollo Scientific	PC408440-1g	2,6-Dichloro-1-(trifluoromethoxy)benzene	97608-49-6		1g	£301.00	2025-02-21
Apollo Scientific	PC408440-5g	2,6-Dichloro-1-(trifluoromethoxy)benzene	97608-49-6		5g	£1054.00	2025-02-21
TRC	D436645-1g	1,3-Dichloro-2-(trifluoromethoxy)benzene	97608-49-6		1g	$ 110.00	2022-06-05
TRC	D436645-5g	1,3-Dichloro-2-(trifluoromethoxy)benzene	97608-49-6		5g	$ 450.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	058194-5g	2,6-Dichloro(trifluoromethoxy)benzene	97608-49-6	98%	5g	6745.0CNY	2021-07-13

1,3-Dichloro-2-(trifluoromethoxy)benzene Production Method

Production Method 1

87-65-0

97608-49-6

Reaction Conditions

1.1 Reagents: Hydrofluoric acid ; rt → 150 °C; 15 h, 150 °C

Reference

: Process for preparation of 2,6-dihalo-3-nitro-1-(trifluoromethoxy)benzene

, China, , ,

Production Method 2

2211018-01-6

97608-49-6

451-85-4

Reaction Conditions

1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 16 h, rt

Reference

: Catalytic C-H Trifluoromethoxylation of Arenes and Heteroarenes

Zheng, Weijia ; Morales-Rivera, Cristian A.; Lee, Johnny W. ; Liu, Peng ; Ngai, Ming-Yu, Angewandte Chemie, 2018, 57(31), 9645-9649

Production Method 3

97608-48-5

97608-49-6

Reaction Conditions

1.1 Reagents: Hydrofluoric acid

Reference

: A safe and economical synthesis of 3-(trifluoromethoxy)aniline from 2-chlorophenol

Langlois, Bernard; Soula, Gerard, Bulletin de la Societe Chimique de France, 1986, (6), 925-9

Production Method 4

97608-48-5

97608-49-6

Reaction Conditions

1.1 Reagents: Hydrofluoric acid

Reference

: Synthesis and properties of aryl polyfluoromethyl ethers and thio ethers

Langlois, B.; Desbois, M., Annales de Chimie (Paris, 1984, 9(6), 729-41

Production Method 5

97608-49-6

Reaction Conditions

Reference

: m-Substituted anilines

, European Patent Organization, , ,

Production Method 6

2211018-01-6

97608-49-6

451-85-4

Reaction Conditions

1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 16 h, rt

Reference

: Preparation of redox-active reagents for the ruthenium-catalyzed difluoromethoxylation and trifluoromethoxylation of arenes and heteroarenes under visible light

, World Intellectual Property Organization, , ,